3,5-dibromo-2-hydroxy-N'-(3-pyridinylmethylene)benzohydrazide

• IUPAC Name: 3,5-dibromo-2-hydroxy-N-[(E)-pyridin-3-ylmethylideneamino]benzamide
• InChI: InChI=1S/C13H9Br2N3O2/c14-9-4-10(12(19)11(15)5-9)13(20)18-17-7-8-2-1-3-16-6-8/h1-7,19H,(H,18,20)/b17-7+
• InChI Key: UBHXNASBVRPWBI-REZTVBANSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NNC(=O)C2=C(C(=CC(=C2)Br)Br)O
• Isomeric SMILES: C1=CC(=CN=C1)/C=N/NC(=O)C2=C(C(=CC(=C2)Br)Br)O
• Molecular Formula: C13H9Br2N3O2
• Molecular Weight: 399.04 g/mol

Description

3,5-dibromo-2-hydroxy-N'-(3-pyridinylmethylene)benzohydrazide, commonly known as DBH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DBH is a hydrazone derivative of 3,5-dibromo-2-hydroxybenzaldehyde and pyridine-3-carbohydrazide.

Mechanism of Action

The mechanism of action of DBH is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. DBH has been shown to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase. Tyrosinase is an enzyme that is involved in the synthesis of melanin, and its inhibition by DBH can lead to the reduction of melanin production. Acetylcholinesterase is an enzyme that is involved in the breakdown of acetylcholine, and its inhibition by DBH can lead to an increase in acetylcholine levels in the brain.
Biochemical and Physiological Effects
DBH has been shown to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective activities. DBH has been found to scavenge free radicals and reduce oxidative stress, which can lead to various diseases, including cancer and neurodegenerative disorders. DBH has also been found to exhibit anti-inflammatory activity by inhibiting the production of various inflammatory cytokines. In addition, DBH has been shown to have neuroprotective effects by reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using DBH in lab experiments include its ease of synthesis, relatively low cost, and diverse range of applications. DBH can be synthesized using simple reaction conditions and is readily available from commercial sources. DBH has also been shown to exhibit a wide range of activities, making it a versatile compound for various applications.
The limitations of using DBH in lab experiments include its potential toxicity and limited solubility in water. DBH has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in certain applications. In addition, DBH has limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the study of DBH, including the development of new synthetic routes, the investigation of its potential applications in drug delivery, and the elucidation of its mechanism of action. New synthetic routes for DBH could lead to improved yields and purity, making it more accessible for various applications. The investigation of DBH's potential applications in drug delivery could lead to the development of new therapies for various diseases. Finally, the elucidation of DBH's mechanism of action could provide insights into its various activities and lead to the development of new compounds with improved properties.

Scientific Research Applications

DBH has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, DBH has been investigated for its anticancer, antifungal, and antibacterial activities. DBH has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. DBH has also been found to exhibit antifungal activity against various fungal strains, including Candida albicans and Aspergillus niger. In addition, DBH has shown antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
In materials science, DBH has been studied for its potential applications in the synthesis of metal-organic frameworks (MOFs). MOFs are a class of porous materials that have gained attention due to their potential applications in gas storage, catalysis, and drug delivery. DBH has been used as a ligand for the synthesis of MOFs, which have shown promising properties for various applications.
In analytical chemistry, DBH has been used as a reagent for the determination of various metal ions, including copper, nickel, and cobalt. DBH forms complexes with these metal ions, which can be detected using various analytical techniques, such as UV-Vis spectroscopy and fluorescence spectroscopy.